Cas no 1797640-02-8 (2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide)

• Product Name: 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide
• CAS No: 1797640-02-8
• MF: C₁₆H₁₇Cl₂NO₃S
• MW: 374.282081365585
• CID: 6275916
• PubChem ID: 71810369
• Update Time: 2025-06-13

2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DICHLOROPHENOXY)-N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]ACETAMIDE
• 1797640-02-8
• AKOS024567819
• 2-(2,4-dichlorophenoxy)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide
• F6451-0711
• 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide

• Inchi： 1S/C16H17Cl2NO3S/c1-10-3-6-15(23-10)14(21-2)8-19-16(20)9-22-13-5-4-11(17)7-12(13)18/h3-7,14H,8-9H2,1-2H3,(H,19,20)
• InChI Key： QJJOZTYQAPPNCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC(C1=CC=C(C)S1)OC)=O)Cl

Computed Properties

• Exact Mass: 373.0306200g/mol
• Monoisotopic Mass: 373.0306200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide

2-(2,4-Dichlorophenoxy)-N-[2-Methoxy-2-(5-Methylthiophen-2-YL)ethyl]acetamide (CAS No. 1797640-02-8): A Comprehensive Overview

2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide (CAS No. 1797640-02-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1797640-02-8, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide is particularly noteworthy. It consists of a dichlorophenoxy group attached to an acetamide moiety, which is further substituted with a methoxy and a 5-methylthiophenyl group. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an interesting candidate for various biological studies.

The synthesis of 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide has been reported in several scientific publications. One common approach involves the reaction of 2,4-dichlorophenol with an appropriate chloroacetate derivative, followed by nucleophilic substitution with a methoxy-substituted thiophene derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of biological activities, recent studies have highlighted the potential of 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide as a promising lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have also explored the anticancer potential of 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide. In vitro assays have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results warrant further investigation to determine its efficacy in preclinical models and eventually in clinical trials.

Beyond its therapeutic applications, 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide has also been studied for its potential use as a probe molecule in chemical biology research. Its unique structural features make it suitable for investigating protein-protein interactions and other cellular processes. For example, researchers have utilized this compound to study the binding affinity and selectivity of certain receptors involved in signal transduction pathways.

The safety profile of 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, more extensive safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-(2,4-Dichlorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide (CAS No. 1797640-02-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research efforts aim to elucidate its full potential and bring it closer to clinical application.